Cas no 2551120-18-2 (pentacyclo7.3.1.1^{4,12}.0^{2,7}.0^{6,11}tetradecan-3-amine hydrochloride)

• Product Name: pentacyclo7.3.1.1^{4,12}.0^{2,7}.0^{6,11}tetradecan-3-amine hydrochloride
• CAS No: 2551120-18-2
• MF: C₁₄H₂₂ClN
• MW: 239.78418302536
• CID: 5359834
• PubChem ID: 165871781
• Update Time: 2025-07-09

pentacyclo7.3.1.1^{4,12}.0^{2,7}.0^{6,11}tetradecan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4749997316
• pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride
• pentacyclo7.3.1.1^{4,12}.0^{2,7}.0^{6,11}tetradecan-3-amine hydrochloride

• Inchi： 1S/C14H21N.ClH/c15-14-7-4-9-8-1-6-2-11(9)13(14)12(3-6)10(8)5-7;/h6-14H,1-5,15H2;1H
• InChI Key： DMWKYCACPZJIMN-UHFFFAOYSA-N
• SMILES： Cl.NC1C2CC3C4CC5CC3C1C(C5)C4C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Topological Polar Surface Area: 26

Additional information on pentacyclo7.3.1.1^{4,12}.0^{2,7}.0^{6,11}tetradecan-3-amine hydrochloride

Exploring Pentacyclo[7.3.1.1^4,12.0^2,7.0^6,11]tetradecan-3-amine Hydrochloride (CAS No. 2551120-18-2): A Comprehensive Overview

In the realm of advanced organic chemistry, pentacyclo[7.3.1.1^4,12.0^2,7.0^6,11]tetradecan-3-amine hydrochloride (CAS No. 2551120-18-2) stands out as a structurally unique and scientifically intriguing compound. This polycyclic amine derivative has garnered attention for its complex molecular architecture and potential applications in pharmaceutical research, material science, and synthetic chemistry. The compound's intricate pentacyclic framework and amine hydrochloride functionality make it a subject of interest for researchers exploring novel chemical entities.

The IUPAC name of this compound reflects its sophisticated structure, featuring five fused rings (pentacyclo) with specific bridgehead positions denoted by the superscript notation. This nomenclature highlights the compound's three-dimensional complexity, which is further enhanced by the presence of the amine hydrochloride group at the 3-position. Such structural features are often associated with unique physicochemical properties, including solubility, stability, and reactivity patterns that differ from simpler amine derivatives.

Recent advancements in drug discovery have increased interest in complex polycyclic compounds like pentacyclo[7.3.1.1^4,12.0^2,7.0^6,11]tetradecan-3-amine hydrochloride. Researchers are particularly intrigued by how such rigid, three-dimensional structures might interact with biological targets, potentially offering improved selectivity compared to flatter molecular architectures. The pharmacophore potential of this compound is being explored in various therapeutic areas, though specific applications remain under investigation in academic and industrial laboratories worldwide.

From a synthetic chemistry perspective, the creation of pentacyclo[7.3.1.1^4,12.0^2,7.0^6,11]tetradecan-3-amine hydrochloride represents a significant challenge and achievement. The construction of its polycyclic skeleton requires sophisticated synthetic strategies, possibly involving cascade reactions, intramolecular cyclizations, or transition metal-catalyzed processes. These synthetic approaches are of great interest to chemists working on complex molecule synthesis and method development, as they push the boundaries of what's possible in organic synthesis.

In material science applications, the rigid, three-dimensional nature of this pentacyclic amine derivative suggests potential as a building block for advanced materials. Its structural characteristics might contribute to the development of novel polymeric materials with unique mechanical or thermal properties, or serve as a scaffold for molecular recognition systems. The hydrochloride salt form enhances its handling properties and solubility in various solvents, an important consideration for practical applications.

Analytical characterization of CAS No. 2551120-18-2 presents its own set of challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are essential for confirming its structure and purity. The interpretation of spectral data for such complex polycyclic systems contributes to the broader understanding of structure-property relationships in organic chemistry, a topic of perpetual interest in both academic and industrial settings.

As research into three-dimensional molecular architectures continues to grow, compounds like pentacyclo[7.3.1.1^4,12.0^2,7.0^6,11]tetradecan-3-amine hydrochloride serve as important case studies. They help scientists understand how extreme structural complexity influences chemical behavior, potentially leading to breakthroughs in multiple fields. The compound's unique features make it a valuable subject for computational chemistry studies as well, where researchers can model its electronic structure and predict interactions with other molecules.

For those interested in the synthetic applications of this compound, recent literature suggests several potential pathways for its utilization as an intermediate. Its amine functionality allows for various derivatization possibilities, while the rigid polycyclic core could serve as a template for creating more complex structures. These aspects make it particularly relevant to researchers working on medicinal chemistry projects or catalysis development, where scaffold diversity is highly valued.

The stability and storage requirements of pentacyclo[7.3.1.1^4,12.0^2,7.0^6,11]tetradecan-3-amine hydrochloride are typical for amine hydrochloride salts, generally requiring protection from moisture and extreme temperatures. Proper handling procedures ensure the compound's integrity for research purposes, though specific stability data would depend on detailed experimental studies. This practical consideration is important for laboratories considering working with this material.

Looking toward the future, CAS No. 2551120-18-2 represents more than just a chemical curiosity. It exemplifies the growing trend in chemical research toward increasingly complex molecular architectures designed for specific functions. As synthetic methods continue to advance, allowing access to such structures with greater efficiency, compounds like this pentacyclic amine hydrochloride will likely play important roles in pushing forward multiple scientific disciplines, from pharmaceutical development to advanced materials engineering.